N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-4-piperidin-3-ylbenzamide

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-4-piperidin-3-ylbenzamide
• InChI: InChI=1S/C23H26N4O/c28-23(21-10-8-20(9-11-21)22-7-4-12-24-15-22)25-13-19-14-26-27(17-19)16-18-5-2-1-3-6-18/h1-3,5-6,8-11,14,17,22,24H,4,7,12-13,15-16H2,(H,25,28)
• InChI Key: XECSALCBQZMJCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)C(=O)NCC3=CN(N=C3)CC4=CC=CC=C4
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds similar to N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-4-piperidin-3-ylbenzamide, often involves multi-step chemical processes. These processes can include nucleophilic substitution reactions, condensation, and refinement steps to achieve the desired purity and structural specificity (Fussell et al., 2012). The specific synthesis pathways can vary depending on the intended use and required functionalization of the pyrazole core.

Molecular Structure Analysis

The molecular structure of such compounds is often characterized using techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling. These studies reveal the conformational flexibility and electronic distribution across the molecule, which are crucial for understanding its reactivity and interaction with biological targets (Shim et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-4-piperidin-3-ylbenzamide derivatives is influenced by the presence of the pyrazole ring and the piperidine moiety. These structures can undergo various chemical reactions, including electrophilic and nucleophilic substitutions, depending on the surrounding functional groups and reaction conditions (Boddu et al., 2018).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are determined by the compound's molecular geometry and intermolecular forces. These properties are essential for predicting the compound's behavior in different environments and its formulation for various applications. Detailed physical property analysis requires empirical data from experimental measurements and can guide the development of new compounds with optimized performance (Karthikeyan et al., 2010).

Chemical Properties Analysis

Understanding the chemical properties, including acidity, basicity, reactivity towards different reagents, and stability under various conditions, is crucial for predicting the compound's interactions in biological systems or in material applications. These properties are influenced by the molecular structure and can be tailored by modifying the compound's functional groups (Yamamoto et al., 2016).